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Compound of Interest

Compound Name: (S)-Desmethyl Doxylamine

Cat. No.: B15289076 Get Quote

Technical Guide: (S)-Desmethyl Doxylamine
For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-Desmethyl Doxylamine, an active metabolite of the first-generation antihistamine

Doxylamine, is a compound of significant interest in pharmacological research. This document

provides a comprehensive technical overview of (S)-Desmethyl Doxylamine, including its

chemical properties, metabolic origins, and presumed biological activities. While specific

research on the (S)-enantiomer is limited, this guide consolidates available data and provides

logical extrapolations based on the well-documented pharmacology of its parent compound,

Doxylamine. This guide is intended to serve as a foundational resource for researchers

investigating the stereospecific activity and therapeutic potential of Doxylamine metabolites.

Chemical and Physical Properties
(S)-Desmethyl Doxylamine is the levorotatory stereoisomer of Desmethyl Doxylamine. Its

fundamental chemical and physical properties are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15289076?utm_src=pdf-interest
https://www.benchchem.com/product/b15289076?utm_src=pdf-body
https://www.benchchem.com/product/b15289076?utm_src=pdf-body
https://www.benchchem.com/product/b15289076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 437999-64-9 [1][2][3]

Molecular Formula C₁₆H₂₀N₂O [4]

Molecular Weight 256.34 g/mol [4]

IUPAC Name

N,N-dimethyl-2-[(S)-

phenyl(pyridin-2-

yl)methoxy]ethanamine

[1]

Appearance
Not specified (likely a neat

substance)

Solubility

Data not available for the (S)-

enantiomer. The parent

compound, Doxylamine, is

soluble in water and alcohol.

[5]

Metabolism and Synthesis
Metabolic Pathway of Doxylamine
Doxylamine undergoes hepatic metabolism, primarily through the cytochrome P450 enzyme

system. The main metabolic pathway involves N-demethylation, leading to the formation of N-

Desmethyl Doxylamine and subsequently N,N-didesmethyldoxylamine.[6] These metabolites

are then excreted, primarily in the urine.[5][6]

Below is a diagram illustrating the metabolic conversion of Doxylamine to its desmethylated

metabolites.
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Metabolic Pathway of Doxylamine

Representative Enantioselective Synthesis
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A specific, detailed experimental protocol for the enantioselective synthesis of (S)-Desmethyl
Doxylamine is not readily available in the published literature. However, a plausible synthetic

route can be extrapolated from established methods for the synthesis of chiral doxylamine.

One such approach involves the use of a chiral auxiliary to introduce the desired

stereochemistry.

Disclaimer: The following protocol is a representative methodology and has not been

experimentally validated for the synthesis of (S)-Desmethyl Doxylamine.

Experimental Protocol: Proposed Synthesis of (S)-Desmethyl Doxylamine

Synthesis of Chiral Intermediate: A chiral precursor, such as (R)-1-phenyl-1-(pyridin-2-

yl)ethanol, can be synthesized using methods like Sharpless asymmetric dihydroxylation.

Etherification: The chiral alcohol is then reacted with a suitable N-methyl-2-haloethylamine

derivative (e.g., N-methyl-2-chloroethylamine) in the presence of a strong base to form the

ether linkage.

Purification: The final product, (S)-Desmethyl Doxylamine, would be purified using

chromatographic techniques, such as chiral High-Performance Liquid Chromatography

(HPLC), to ensure enantiomeric purity.

The following diagram outlines the proposed synthetic workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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